Cas no 111461-06-4 (5(2H)-Isoxazolone, 3-methyl-2-(3-methylbenzoyl)-)

• Product Name: 5(2H)-Isoxazolone, 3-methyl-2-(3-methylbenzoyl)-
• CAS No: 111461-06-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1203203
• Update Time: 2024-08-05

5(2H)-Isoxazolone, 3-methyl-2-(3-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolone, 3-methyl-2-(3-methylbenzoyl)-

• Inchi： 1S/C12H11NO3/c1-8-4-3-5-10(6-8)12(15)13-9(2)7-11(14)16-13/h3-7H,1-2H3
• InChI Key： IUZBMFQPVXVXCJ-UHFFFAOYSA-N
• SMILES： O1C(=O)C=C(C)N1C(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 217.07393

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Melting Point: 83-84 °C
• Boiling Point: 337.0±35.0 °C(Predicted)
• PSA: 46.61
• pka: -3.65±0.40(Predicted)